Cas no 74936-73-5 (5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid)

5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic acid is a dihydropyridine derivative with notable applications in pharmaceutical and organic synthesis. Its structure features a 3-nitrophenyl substituent, which enhances reactivity in electrophilic and nucleophilic transformations. The ethoxycarbonyl and carboxylic acid functional groups provide versatility for further derivatization, making it a valuable intermediate in drug development, particularly for calcium channel modulators. The compound’s crystalline nature ensures high purity and stability under standard storage conditions. Its well-defined molecular architecture allows for precise modifications, supporting research in cardiovascular and neurological therapeutics. This compound is particularly useful in studying structure-activity relationships in medicinal chemistry due to its balanced lipophilicity and electronic properties.
5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid structure
74936-73-5 structure
Product Name:5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid
CAS No:74936-73-5
MF:C17H18N2O6
MW:346.334624767303
CID:1078887
PubChem ID:4656727
Update Time:2025-06-27

5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic AcidEthyl Ester
    • (±)-BAY-M 5579
    • BAY-M 5579
    • 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic acid ethylester
    • 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3-ethyl ester
    • SR-01000029215
    • Z56791764
    • 5-(ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylicacid
    • AKOS016877164
    • 3-Ethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
    • TM83F9QMC2
    • 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylic Acid Ethyl Ester
    • SR-01000029215-1
    • CS-0262337
    • DTXSID001140750
    • 5-(ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid
    • (+/-)-BAY-M5579
    • Oprea1_331583
    • 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, monoethyl ester
    • EN300-82165
    • 5-?(Ethoxycarbonyl)?-?2,?6-?dimethyl-?4-?(3-?nitrophenyl)?-?1,?4-?dihydro-?3-?pyridinecarboxylic Acid
    • AKOS001016845
    • BAY-M5579
    • 1,4-dihydro-2,6-dimethyl-5-ethoxycarbonyl-4-(3-nitrophenyl)pyridine-3-caboxylic acid
    • 5-ethoxycarbonyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic Acid
    • MPOOHAOWKYTUQT-UHFFFAOYSA-N
    • 74936-73-5
    • SCHEMBL7266660
    • Ethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate
    • 4-(3-nitrophenyl)-2,6-dimethyl-3-ethoxycarbonyl-1,4-dihydropyridine-5-carboxylic acid
    • 1,4-Dihydro-2,6-dimethyl-4-(3-nitro-phenyl)pyridine-3,5-dicarboxylic acid ethyl ester
    • DB-311525
    • 5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid
    • Inchi: 1S/C17H18N2O6/c1-4-25-17(22)14-10(3)18-9(2)13(16(20)21)15(14)11-6-5-7-12(8-11)19(23)24/h5-8,15,18H,4H2,1-3H3,(H,20,21)
    • InChI Key: MPOOHAOWKYTUQT-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)NC(C)=C(C(=O)O)C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 346.11648630g/mol
  • Monoisotopic Mass: 346.11648630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 157-159 ºC
  • Boiling Point: 513.9±50.0 °C at 760 mmHg
  • Solubility: Almost insoluble (0.042 g/l) (25 º C),
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid Security Information

5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid Pricemore >>

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Additional information on 5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid

Comprehensive Overview of 5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid (CAS No. 74936-73-5)

5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid (CAS No. 74936-73-5) is a specialized organic compound belonging to the 1,4-dihydropyridine class, a structural motif widely recognized for its pharmacological and synthetic utility. This compound features a 3-nitrophenyl substituent and an ethoxycarbonyl group, which contribute to its unique chemical properties and potential applications in medicinal chemistry and material science. Researchers and industries are increasingly interested in this molecule due to its role as a precursor in the synthesis of bioactive derivatives and functional materials.

The 1,4-dihydropyridine core of this compound is particularly noteworthy, as it is a common scaffold in calcium channel blockers and other therapeutic agents. The presence of the 3-nitrophenyl group enhances its electronic properties, making it a candidate for studies in structure-activity relationships (SAR) and drug design. Additionally, the ethoxycarbonyl moiety offers versatility for further chemical modifications, such as hydrolysis or transesterification, enabling the development of novel derivatives with tailored functionalities.

In recent years, the demand for nitrophenyl-containing compounds has surged, driven by their applications in organic electronics and photocatalysis. The 5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid is no exception, as its nitro group can participate in redox reactions and serve as an electron acceptor in charge-transfer complexes. This aligns with the growing interest in sustainable chemistry and green synthesis, where researchers seek eco-friendly pathways to functionalize such molecules.

From a synthetic perspective, this compound can be prepared via multicomponent reactions (MCRs), such as the Hantzsch pyridine synthesis, which is favored for its atom economy and efficiency. The 1,4-dihydropyridine derivatives synthesized from this route often exhibit promising biological activities, including antioxidant and anti-inflammatory effects, making them relevant to drug discovery and pharmaceutical research. Moreover, the compound’s carboxylic acid functionality allows for conjugation with biomolecules, expanding its utility in bioconjugation and proteomics.

Another area of interest is the compound’s potential role in advanced materials. The 3-nitrophenyl group’s electron-withdrawing nature can influence the optical and electronic properties of polymers or small-molecule semiconductors. This has implications for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells, where nitroaromatic compounds are often employed as dopants or intermediates.

In summary, 5-(Ethoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3-pyridinecarboxylic Acid (CAS No. 74936-73-5) is a multifaceted compound with significant potential in both medicinal chemistry and material science. Its structural features, including the 1,4-dihydropyridine core, 3-nitrophenyl substituent, and ethoxycarbonyl group, make it a valuable building block for innovative research. As the scientific community continues to explore sustainable and high-performance materials, this compound is poised to play a pivotal role in addressing contemporary challenges in drug development and renewable energy technologies.

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